Cas no 946269-33-6 (N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 946269-33-6
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6338902
• PubChem ID: 78457762
• Update Time: 2025-10-22

N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide
• N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}sulfanyl)acetamide
• 946269-33-6

• Inchi： 1S/C17H19N3O4S/c1-23-13-7-6-10(8-14(13)24-2)18-15(21)9-25-16-11-4-3-5-12(11)19-17(22)20-16/h6-8,11H,3-5,9H2,1-2H3,(H,18,21)
• InChI Key： ADLSOSOTSGLGJG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=C(C=1)OC)OC)=O)C1C2C(CCC2)=NC(N=1)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide

N-(3,4-Dimethoxyphenyl)-2-({2-Oxo-1H,2H,5H,6H,7H-Cyclopentadpyrimidin-4-yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 946269-33-6, known as N-(3,4-dimethoxyphenyl)-2-({2-oxo-1H,2H,5H,6H,7H-cyclopentadpyrimidin-4-yl}sulfanyl)acetamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of this compound comprises several key functional groups that contribute to its potential biological activity. The N-(3,4-dimethoxyphenyl) group is a substituted aromatic ring with methoxy substituents at positions 3 and 4. These methoxy groups are known to enhance the molecule's solubility and stability while also potentially influencing its pharmacokinetic properties. The sulfanyl (thioether) group connects the aromatic ring to the cyclopentadpyrimidine core, which is a bicyclic structure with an oxo group at position 2. This core structure is reminiscent of purine derivatives and has been associated with various bioactive properties in other compounds.

Recent studies have focused on the synthesis of this compound and its analogs. Researchers have employed a variety of methodologies to construct the cyclopentadpyrimidine framework efficiently. For instance, one approach involves the use of microwave-assisted synthesis to accelerate the formation of the bicyclic system under mild conditions. This method not only enhances reaction efficiency but also minimizes side reactions, ensuring higher yields of the desired product.

The bioactivity of this compound has been explored in several in vitro and in vivo models. Early findings suggest that it exhibits potent antitumor activity against various cancer cell lines. In particular, studies have demonstrated its ability to inhibit the proliferation of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) through mechanisms that involve apoptosis induction and cell cycle arrest at the G1 phase. These results highlight its potential as a candidate for anticancer drug development.

Moreover, this compound has shown promise in anti-inflammatory applications due to its ability to suppress pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Preclinical studies have indicated that it reduces inflammation in animal models of arthritis by modulating key signaling pathways involved in immune responses.

Another area of interest lies in its potential as a neuroprotective agent. Recent research has revealed that this compound can protect against oxidative stress-induced neuronal damage in vitro by scavenging free radicals and upregulating antioxidant enzymes such as glutathione peroxidase (GPx) and superoxide dismutase (SOD). These findings suggest that it may be beneficial for treating neurodegenerative diseases such as Alzheimer's disease or Parkinson's disease.

In terms of pharmacokinetics, preliminary studies indicate that this compound has moderate absorption when administered orally but exhibits rapid clearance from systemic circulation due to efficient hepatic metabolism. Efforts are currently underway to optimize its pharmacokinetic profile through structural modifications aimed at improving bioavailability while maintaining its bioactivity.

Looking ahead, the development of this compound into a clinical candidate will depend on further preclinical evaluations to establish its safety profile and efficacy in relevant disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area.